2-methylpropyl 6-(2-chlorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: 2-methylpropyl 6-(2-chlorophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C19H21ClN2O3S/c1-11(2)10-25-18(24)16-12(3)21-19-22(15(23)8-9-26-19)17(16)13-6-4-5-7-14(13)20/h4-7,11,17H,8-10H2,1-3H3
• InChI Key: UVTJGCCBXCWBGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CC=C3Cl)C(=O)OCC(C)C
• Molecular Formula: C19H21ClN2O3S
• Molecular Weight: 392.9 g/mol
• CAS No.: 620156-80-1

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not provided in the available sources.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has explored various reactions of Biginelli compounds, which are closely related to the chemical structure . These compounds have been utilized in the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines through condensation with dielectrophiles. Notable reactions include methylation, acylation, and intramolecular Friedl-Crafts acylation, which have paved the way for preparing derivatives with potential biological activities (Kappe & Roschger, 1989).

Antimicrobial and Antiviral Evaluations

Several studies have focused on the antimicrobial and antiviral potentials of compounds derived from pyrimidines and thiazines. The synthesis of new pyrimidines and condensed pyrimidines, including the ones related to our compound of interest, has shown promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. These findings underscore the potential of such compounds in developing new antimicrobial agents (Abdelghani et al., 2017). Furthermore, the preparation and antiviral evaluation of pyrimidine derivatives have highlighted the role of these compounds in the search for new antiviral drugs (Sayed & Ali, 2007).

Biological Evaluation

The biological evaluation of pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives has revealed significant antimicrobial activity, highlighting the therapeutic potential of these compounds. This research indicates the compound's applicability in developing new treatments for microbial infections (Sayed, Shamroukh, & Rashad, 2006).

Future Directions

Imidazo[2,1-b][1,3]thiazines have been actively studied as electroluminescent materials for OLED devices in the past 5 years. They also represent a significant number of bioactive substances, suggesting potential for further exploration in the field of medicinal chemistry.